Cas no 1448063-83-9 (2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide
• CAS No: 1448063-83-9
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6361537
• PubChem ID: 71788654
• Update Time: 2025-07-22

2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]acetamide
• F6200-3035
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)acetamide
• AKOS024538163
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]acetamide
• 1448063-83-9

• Inchi： 1S/C17H19N3O4/c1-19-9-12(11-4-2-3-5-13(11)19)14(21)8-18-15(22)10-20-16(23)6-7-17(20)24/h2-5,9,14,21H,6-8,10H2,1H3,(H,18,22)
• InChI Key： ZYHWVAWSEFBQIQ-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)(=O)CN1C(=O)CCC1=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide

Comprehensive Overview of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide (CAS No. 1448063-83-9)

2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide, with the CAS number 1448063-83-9, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a pyrrolidine-2,5-dione moiety and an indole derivative, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies and enzyme inhibition due to its structural complexity and reactivity.

The compound's molecular structure is characterized by the presence of a hydroxyethylacetamide side chain linked to a 1-methyl-1H-indol-3-yl group, which is further connected to a 2,5-dioxopyrrolidin-1-yl unit. This arrangement suggests potential interactions with biological targets such as kinases or proteases, aligning with current trends in precision medicine and small-molecule therapeutics. Its synthetic versatility also makes it valuable for derivatization in medicinal chemistry.

In recent years, the scientific community has shown growing interest in indole-containing compounds due to their prevalence in natural products and pharmaceuticals. The incorporation of a dioxopyrrolidine ring in this molecule enhances its stability and bioavailability, addressing common challenges in drug design. These features resonate with current drug optimization strategies, where improving ADME properties (Absorption, Distribution, Metabolism, and Excretion) is a priority.

From a synthetic chemistry perspective, CAS 1448063-83-9 represents an interesting case study for amide bond formation and heterocyclic synthesis. Its preparation likely involves multi-step organic reactions, including N-alkylation of indole and succinimide coupling, which are widely discussed in modern green chemistry forums. Researchers are exploring eco-friendly catalysts and solvent systems for such transformations, reflecting broader industry shifts toward sustainable synthesis.

The compound's potential biological activities are another area of active investigation. Preliminary studies suggest possible interactions with neurotransmitter receptors or inflammatory pathways, though detailed pharmacological data remain limited. This aligns with increasing public and scientific interest in neurological disorders and chronic inflammation treatments, as evidenced by rising search trends for these health topics.

Quality control and analytical characterization of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure compound purity and identity, crucial for reliable research outcomes. The growing demand for high-purity research chemicals in academic and industrial labs underscores the importance of robust analytical protocols.

Looking ahead, 1448063-83-9 may find applications beyond pharmaceuticals. Materials scientists are exploring similar structures for organic electronics and functional materials, capitalizing on the indole ring's electron-rich properties. This multidisciplinary potential makes the compound relevant to current discussions about converging technologies in chemistry and materials science.

For researchers working with this compound, proper storage conditions (typically cool and dry environments) and handling procedures are essential to maintain stability. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be followed, reflecting the scientific community's increased focus on research safety culture.

The commercial availability of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylacetamide from specialty chemical suppliers has facilitated its study. However, researchers often inquire about custom synthesis options and scale-up possibilities, indicating practical considerations in experimental design. These aspects are particularly relevant given current supply chain challenges in the fine chemicals sector.

In conclusion, CAS 1448063-83-9 represents an intriguing case at the intersection of medicinal chemistry and molecular design. Its structural features and potential applications align with several cutting-edge research directions, from targeted drug delivery to smart materials. As investigation continues, this compound may yield valuable insights for addressing complex challenges in health and technology.